Cas no 2229658-04-0 (1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole)

• Product Name: 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole
• CAS No: 2229658-04-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5899665
• PubChem ID: 165711423
• Update Time: 2025-10-22

1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole
• 2229658-04-0
• EN300-1778510

• Inchi： 1S/C9H13N3O2/c1-8(2)6-11-7-9(5-10-11)3-4-12(13)14/h3-5,7-8H,6H2,1-2H3/b4-3+
• InChI Key： SSFXSDYXBYMPFQ-ONEGZZNKSA-N
• SMILES： [O-][N+](/C=C/C1C=NN(C=1)CC(C)C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole

1-(2-Methylpropyl)-4-(2-Nitroethenyl)-1H-Pyrazole: A Comprehensive Overview

The compound 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole, identified by the CAS number 2229658-04-0, is a significant molecule in the field of organic chemistry, particularly within the study of pyrazole derivatives. This compound has garnered attention due to its unique structural features and potential applications in various chemical and biological contexts.

Pyrazoles, as a class of heterocyclic compounds, are known for their versatility and wide-ranging applications in drug discovery, agrochemicals, and materials science. The presence of the nitroethenyl group at the 4-position of the pyrazole ring introduces interesting electronic properties, making this compound a valuable subject for further research. The methylpropyl group at the 1-position adds to the molecule's complexity and potential for functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory agents and anticancer drugs. The nitro group in this compound is known to exhibit strong electron-withdrawing effects, which can significantly influence the molecule's reactivity and bioavailability. This makes 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole a promising candidate for exploring new therapeutic strategies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is accessible for further studies. The stability of the molecule under various conditions has also been investigated, with findings indicating that it maintains its integrity under moderate thermal and chemical stress.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Furthermore, ongoing research is exploring its ability to modulate cellular signaling pathways, which could pave the way for novel cancer treatments.

The structural uniqueness of 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Additionally, its electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices.

In conclusion, 1-(2-methylpropyl)-4-(2-nitroethenyl)-1H-pyrazole stands out as a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future research endeavors across multiple disciplines.